Haginin A
Haginin A
Haginin A is an effective inhibitor of hyperpigmentation caused by UV irradiation or by pigmented skin disorders through downregulation via ERK and Akt/PKB activation, MITF, and also by the subsequent downregulation of tyrosinase and TRP-1 production. Haginin A has radical scavenging activity and mushroom tyrosinase inhibitory activity.
Brand Name:
Vulcanchem
CAS No.:
74174-29-1
VCID:
VC0162077
InChI:
InChI=1S/C17H16O5/c1-20-16-13(5-6-14(19)17(16)21-2)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-8,18-19H,9H2,1-2H3
SMILES:
COC1=C(C=CC(=C1OC)O)C2=CC3=C(C=C(C=C3)O)OC2
Molecular Formula:
C17H16O5
Molecular Weight:
300.3 g/mol
Haginin A
CAS No.: 74174-29-1
Reference Standards
VCID: VC0162077
Molecular Formula: C17H16O5
Molecular Weight: 300.3 g/mol
Purity: 97%
CAS No. | 74174-29-1 |
---|---|
Product Name | Haginin A |
Molecular Formula | C17H16O5 |
Molecular Weight | 300.3 g/mol |
IUPAC Name | 3-(4-hydroxy-2,3-dimethoxyphenyl)-2H-chromen-7-ol |
Standard InChI | InChI=1S/C17H16O5/c1-20-16-13(5-6-14(19)17(16)21-2)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-8,18-19H,9H2,1-2H3 |
Standard InChIKey | JGINXZCTOGQYKS-UHFFFAOYSA-N |
SMILES | COC1=C(C=CC(=C1OC)O)C2=CC3=C(C=C(C=C3)O)OC2 |
Canonical SMILES | COC1=C(C=CC(=C1OC)O)C2=CC3=C(C=C(C=C3)O)OC2 |
Boiling Point | 520.9ºC at 760 mmHg |
Density | 1.319g/cm3 |
Description | Haginin A is an effective inhibitor of hyperpigmentation caused by UV irradiation or by pigmented skin disorders through downregulation via ERK and Akt/PKB activation, MITF, and also by the subsequent downregulation of tyrosinase and TRP-1 production. Haginin A has radical scavenging activity and mushroom tyrosinase inhibitory activity. |
Purity | 97% |
Synonyms | HAGININ A; 74174-29-1; 7,4'-Dihydroxy-2',3'-dimethoxyisoflavene |
Reference | 1. Kim JH, Baek SH, Kim DH, Choi TY, Yoon TJ, Hwang JS, Kim MR, Kwon HJ, Lee CH. Downregulation of melanin synthesis by haginin A and its application to in vivo lightening model. Journal of investigative dermatology. 2008 May 1;128(5):1227-35. 2. Major Á, Nógrádi M, Vermes B, Kajtár‐Peredy M. Synthese der natürlichen Isoflav‐3‐ene Haginin A, B und D. Liebigs Annalen der Chemie. 1988;1988(6):555-8. 3. Kim JH, Kim DH, Baek SH, Hwang JI, Kim MR, Chung DK, Kho YH, Lee CH. Poster Session 2: Oral Presentation; Chemical Genomics: Haginin A decreases melanin synthesis via sustained ERK activation and subsequent MITF degradation. In62 회 KSBMB Annual Meeting in 2005 2005 (pp. 377-377). |
PubChem Compound | 338286 |
Last Modified | Nov 11 2021 |
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